molecular formula C7H8O2 B8666720 1-Furan-3-yl-cyclopropanol

1-Furan-3-yl-cyclopropanol

Cat. No. B8666720
M. Wt: 124.14 g/mol
InChI Key: XJTKEHLYWMCNAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Furan-3-yl-cyclopropanol is a useful research compound. Its molecular formula is C7H8O2 and its molecular weight is 124.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Furan-3-yl-cyclopropanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Furan-3-yl-cyclopropanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Furan-3-yl-cyclopropanol

Molecular Formula

C7H8O2

Molecular Weight

124.14 g/mol

IUPAC Name

1-(furan-3-yl)cyclopropan-1-ol

InChI

InChI=1S/C7H8O2/c8-7(2-3-7)6-1-4-9-5-6/h1,4-5,8H,2-3H2

InChI Key

XJTKEHLYWMCNAJ-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C2=COC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.50 g (17.84 mmol) ethyl furan-3-carboxylate and 0.53 ml (1.82 mmol) titanium tetra-isopropyloxide are placed in 56 ml diethyl ether, 12.61 ml (37.82 mmol) ethylmagnesum bromide (Grignard reagent in tetrahydrofuran) in 28 ml diethyl ether are added dropwise within 1 hour, while the temperature should not rise above 20° C. The reaction mixture is stirred for 1.5 hours, then hydrolysed with 180 ml 10% sulphuric acid. The aqueous phase is extracted with diethyl ether, the combined organic phases are dried and evaporated to dryness. The residue is purified by chromatography. Yield: 1.05 g (47% of theoretical)
Quantity
2.5 g
Type
reactant
Reaction Step One
[Compound]
Name
titanium tetra-isopropyloxide
Quantity
0.53 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
28 mL
Type
reactant
Reaction Step Three
Quantity
180 mL
Type
reactant
Reaction Step Four
Quantity
56 mL
Type
reactant
Reaction Step Five

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